Cas no 10114-58-6 (Bismarck Brown Y)

• Product Name: Bismarck Brown Y
• CAS No: 10114-58-6
• MF: C₁₈H₂₀Cl₂N₈
• MW: 419.3109998703
• MDL: MFCD00012977
• CID: 48397
• PubChem ID: 24888530
• Update Time: 2025-09-21

Bismarck Brown Y Chemical and Physical Properties

Names and Identifiers

• Bismarck brown Y
• esmarck brown Y
• Bismarck Brown
• Basic Brown 1
• BISMARCK BROWN BIOLOGICAL STAIN
• BismarkbrownY
• BASIC BROWN
• BASIC BROWN G
• BisMark brown G
• C.I. 21000
• LEATHER BROWN
• Phenylene brown
• VESUVIN
• VESUVINE
• VESUVINE G
• VesuvineBA
• 4,4′-(m-Phenylenebisazo)bis-m-phenylenediamine dihydrochloride
• Bismarck Brown B
• 4,4'-[1,3-Phenylenebis(azo)]-bis[1,3-benzenediamine] dihydrochloride
• CI 21000
• CI NO 21000
• Bismark Brown Y
• C.I. Basic Brown 1, dihydrochloride
• Manchester Brown
• 14MUB626S2
• 1,3-Bis(2,3-diaminophenylazo)benzene hydrochloride
• 1,3-Benzenediamine, 4,4'-[1,3-phenylenebis(azo)]bis-, dihydrochloride
• 4,4-[1,3-PhenyleneBis(Azo)Bis]-1,3-Benzediamine Dihydrochloride
• 1,3-Benzenediamine, 4,4'-(1,3-phenylenebis(azo))bis-, dihydrochloride
• 1,3-Benzenedia
• Besmarck brown Y
• 1,3-Benzenediamine, 4,4'-[1,3-phenylenebis(2,1-diazenediyl)]bis-, hydrochloride (1:2)
• Basic Brown G, GX, GXP
• EINECS 233-314-3
• 4-[[3-[(2,4-diaminophenyl)diazenyl]phenyl]diazenyl]benzene-1,3-diamine;dihydrochloride
• CS-0010559
• 1,3-Benzenediamine, 4,4'-(1,3-phenylenebis(2,1-diazenediyl))bis-, hydrochloride (1:2)
• Bismarck brown Y, tech grade
• SCHEMBL17688391
• 4,4'-(1,3-PHENYLENEBIS(2,1-DIAZENEDIYL))BIS(1,3-BENZENEDIAMINE) HYDROCHLORIDE (1:2)
• SCHEMBL2400397
• DTXSID5024558
• FT-0623123
• 4,4'-(M-PHENYLENEBIS(AZO))BIS(M-PHENYLENEDIAMINE) DIHYDROCHLORIDE
• AI3-52758
• m-Phenylenediamine, 4,4'-.ltbbrac.m-phenylenebis(azo).rtbbrac.bis-, dihydrochloride
• 4-((E)-{3-[(Z)-(2,4-diaminophenyl)diazenyl]phenyl}diazenyl)benzene-1,3-diamine dihydrochloride
• AKOS028109200
• Bismarck Brown Y (G)
• bismarck-brown
• AKOS015904041
• BISMARK BROWN Y [MI]
• 4,4'-[1,3-phenylenebis(diazene-2,1-diyl)]di(benzene-1,3-diamine) dihydrochloride
• B0780
• Q412880
• D88687
• 4,4'-(m-Phenylenebisazo)bis-m-phenylenediamine dihydrochloride
• MFCD00012977
• Bismarck Brown Y, certified by the Biological Stain Commission, Dye content 50 %
• UNII-14MUB626S2
• Excelsior Brown
• W-110250
• AS-75455
• 10114-58-6
• 4,4'-(1,3-Phenylenebis(diazene-2,1-diyl))bis(benzene-1,3-diamine) dihydrochloride
• DA-61497
• MCZVRBLCRZWFJH-UHFFFAOYSA-N
• Bismarck Brown Y

• MDL： MFCD00012977
• Inchi： 1S/C18H18N8.2ClH/c19-11-4-6-17(15(21)8-11)25-23-13-2-1-3-14(10-13)24-26-18-7-5-12(20)9-16(18)22;;/h1-10H,19-22H2;2*1H/b25-23+,26-24+;;
• InChI Key： MCZVRBLCRZWFJH-SPBSJSFYSA-N
• SMILES： Cl.Cl.N(/C1C=CC(=CC=1N)N)=N\C1C=CC=C(C=1)/N=N/C1C=CC(=CC=1N)N

Computed Properties

• Exact Mass: 418.11900
• Monoisotopic Mass: 418.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 78
• XLogP3: nothing
• Topological Polar Surface Area: 154

Experimental Properties

• Color/Form: Black brown powder.
• Density: 1.4200
• Melting Point: >200 ℃
• Boiling Point: 696.4 °C at 760 mmHg
• Flash Point: 696.4 °C at 760 mmHg
• Solubility: Soluble in water, methyl cellosolve, ethylene glycol; slightly soluble in ethanol; insoluble in acetone, benzene, carbon tetrachloride, xylene
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, reducing agents.
• PSA: 153.52000
• LogP: 8.77500
• pka: 5.0(at 25℃)
• Color index: 21000
• λmax: 457 nm
• Merck: 1253
• Solubility: It is easily soluble in water, slightly soluble in ethanol and fibrinolytic agent, and almost insoluble in acetone, benzene and carbon tetrachloride. It turns brown in sulfuric acid and yellow in nitric acid.

Bismarck Brown Y Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R11;R20/21/22
• Safety Instruction： S22-S24/25-S36/37/39-S26-S16
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R11; R20/21/22
• Safety Term：S16;S26;S36/37/39
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes
• Material Chemicals Colorants and Pigments Dyes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
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